Cas no 952664-95-8 (2-tert-butyl-7-fluoro-1H-indol-5-amine)

2-tert-Butyl-7-fluoro-1H-indol-5-amine is a fluorinated indole derivative characterized by its tert-butyl and amine functional groups. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural features, which may enhance binding affinity and metabolic stability. The tert-butyl group contributes to steric hindrance, potentially improving selectivity in biological interactions, while the fluorine atom can influence electronic properties and bioavailability. The amine moiety offers a reactive site for further derivatization, making it a versatile intermediate in synthetic applications. Its well-defined structure and potential pharmacological relevance make it suitable for drug discovery and development studies.

2-tert-butyl-7-fluoro-1H-indol-5-amine structure

952664-95-8 structure

Product Name:2-tert-butyl-7-fluoro-1H-indol-5-amine

CAS No:952664-95-8

MF:C₁₂H₁₅FN₂

MW:206.259306192398

CID:1122989

PubChem ID:51358283

Update Time:2025-05-28

2-tert-butyl-7-fluoro-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

- 2-(tert-butyl)-7-fluoro-1H-indol-5-amine
- 2-tert-butyl-7-fluoro-1H-indol-5-amine
- KTLSWZVKSGUACG-UHFFFAOYSA-N
- 2-(1,1-Dimethylethyl)-7-fluoro-1H-indol-5-amine
- AT32788
- SCHEMBL1465213
- DTXSID601244780
- AKOS015898446
- 952664-95-8
- DB-314369
- MDL： MFCD18910909
- Inchi： 1S/C12H15FN2/c1-12(2,3)10-5-7-4-8(14)6-9(13)11(7)15-10/h4-6,15H,14H2,1-3H3
- InChI Key： KTLSWZVKSGUACG-UHFFFAOYSA-N
- SMILES： FC1=CC(=CC2=C1NC(=C2)C(C)(C)C)N

Computed Properties

Exact Mass: 206.12192665g/mol
Monoisotopic Mass: 206.12192665g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 41.8Å²

Experimental Properties

Density: 1.178

2-tert-butyl-7-fluoro-1H-indol-5-amine Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB1150178-250mg	2-tert-butyl-7-fluoro-1H-indol-5-amine	952664-95-8	95%	250mg	￥1692.0	2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB1150178-500mg	2-tert-butyl-7-fluoro-1H-indol-5-amine	952664-95-8	95%	500mg	￥2822.0	2024-04-16
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